Cas no 92513-49-0 (6-Bromoquinoline-2,3-dicarboxylic acid)

6-Bromoquinoline-2,3-dicarboxylic acid structure
92513-49-0 structure
Product Name:6-Bromoquinoline-2,3-dicarboxylic acid
CAS No:92513-49-0
MF:C11H6BrNO4
MW:296.073642253876
CID:1081986
PubChem ID:13730804
Update Time:2025-04-20

6-Bromoquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Bromoquinoline-2,3-dicarboxylic acid
    • 2,3-Quinolinedicarboxylic acid,6-bromo
    • QU044
    • 6-Bromoquinoline-2,3-dicarboxylicacid
    • FT-0766681
    • MFCD08437555
    • DTXSID10547835
    • 92513-49-0
    • AB45082
    • DB-079315
    • Inchi： 1S/C11H6BrNO4/c12-6-1-2-8-5(3-6)4-7(10(14)15)9(13-8)11(16)17/h1-4H,(H,14,15)(H,16,17)
    • InChI Key： YTXUWMKQJKQPDK-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2C(C=1)=CC(C(=O)O)=C(C(=O)O)N=2

Computed Properties

  • Exact Mass: 294.94800
  • Monoisotopic Mass: 294.94802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • PSA: 87.49000
  • LogP: 2.39370

6-Bromoquinoline-2,3-dicarboxylic acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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